Cas no 907972-53-6 (1-(3,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE)

• Product name: 1-(3,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE
• CAS No: 907972-53-6
• MF: C₁₂H₁₆N₂O
• MW: 204.26800
• CID: 995106
• PubChem ID: 64566616

1-(3,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE
• 1-(3,4-dimethylphenyl)piperazin-2-one
• AB37040
• 907972-53-6
• AKOS013891801

• Inchi： InChI=1S/C12H16N2O/c1-9-3-4-11(7-10(9)2)14-6-5-13-8-12(14)15/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key： CCQYPNIPUIETRM-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)N2CCNCC2=O)C

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 32.34000
• LogP: 1.63340